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Introduction

Propyphenazone-d3 is the deuterated analogue of Propyphenazone, a non-steroidal anti-
inflammatory drug (NSAID) with analgesic and antipyretic properties.[1] The substitution of
three hydrogen atoms with deuterium in the N-methyl group makes it a valuable tool in
pharmacokinetic and metabolic studies, allowing for its differentiation from the non-labeled
drug.[1][2] While its pharmacological activity is similar to the parent compound, it is imperative
that researchers handle this compound with a thorough understanding of its safety profile and
adhere to strict handling precautions to minimize exposure and ensure a safe laboratory
environment.[3]

This technical guide provides a comprehensive overview of the safety data, handling
procedures, and emergency protocols for Propyphenazone-d3, compiled from available safety
data sheets and technical documentation.

Physical and Chemical Properties
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The physical and chemical properties of Propyphenazone-d3 are crucial for its proper

handling and storage. The data presented below has been compiled from various sources. It is

important to note that properties for the deuterated form are often limited, and data for the non-

deuterated Propyphenazone is included for reference, as the physical properties are expected

to be very similar.[1]

Property

Value

Reference(s)

Chemical Name

4-1sopropyl-5-methyl-1-
(methyl-d3)-2-phenyl-1,2-
dihydro-3H-pyrazol-3-one

[1](2]

4-Isopropylantipyrine-d3, 4-

Synonyms Isopropyl-2,3-dimethyl-1- [4]
phenyl-5-pyrazolone-d3

CAS Number 162935-29-7 [1][2]14]

Molecular Formula C14H15D3N20 [1112]14]

Molecular Weight 233.32 g/mol [5]

Appearance White to off-white solid [11[3114115]

Melting Point 103 °C (for Propyphenazone) [4]

logP (octanol/water)

1.74 - 1.94 (for

Propyphenazone)

[4]1[5]

Purity

=298.0%

[2]

Storage Temperature

Room temperature (+15°C to
+25°C)

[3][6]

Toxicological and Safety Data

Propyphenazone-d3 is classified as harmful if swallowed.[3][7] The primary route of entry is

through inhalation, ingestion, and contact with skin and eyes.[4] The available toxicological

data is primarily for the non-deuterated parent compound, Propyphenazone.
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Parameter

Value

Reference(s)

GHS Classification

Acute Toxicity, Oral (Category
4)

(311418l

Signal Word

Warning

[3]14](e]

Hazard Statement

H302: Harmful if swallowed

[3]14](8]

Acute Toxicity (Oral)

LD50 (Rat): 860 mg/kg (for

Propyphenazone)

[3]14](8]

Potential Acute Effects

Ingestion Harmful if swallowed. [4]
May be harmful if inhaled. May

Inhalation cause respiratory tract [4]
irritation.
May be harmful if absorbed

Skin through skin. May cause skin [4]
irritation.

Eyes May cause eye irritation. [4]

Carcinogenicity

No component of this product
present at levels greater than
or equal to 0.1% is identified
as a probable, possible or
confirmed human carcinogen
by IARC or ACGIH.

[4]

Mutagenic/Teratogenic Effects

No data available.

[4]

Experimental Protocols
Determination of Melting Point (Capillary Method)

The melting point of a solid compound like Propyphenazone is a key indicator of its purity.

Methodology:
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e Asmall, finely powdered sample of the substance is packed into a thin-walled capillary tube
to a height of 2-3 mm.[1]

e The capillary tube is placed in a calibrated melting point apparatus.[1]

e The sample is heated at a controlled rate, typically 1-2 °C per minute, as it approaches the
expected melting point.[1]

e The temperature range is recorded from the point at which the substance first begins to melt
(onset) to the temperature at which it becomes completely liquid (clear point).[1]

Structural Confirmation (NMR and MS)

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used to
confirm the identity and deuteration of Propyphenazone-d3.

Methodology:

e 1H NMR Spectroscopy: The proton NMR spectrum is analyzed. The successful deuteration
at the N-methyl position is confirmed by the absence of the singlet signal that would
correspond to the N-methyl protons in the non-deuterated compound.[2]

e Mass Spectrometry: The mass spectrum is used to confirm the molecular weight. The
molecular ion peak for Propyphenazone-d3 will be observed at a mass-to-charge ratio (m/z)
that is 3 units higher than that of non-deuterated Propyphenazone, confirming the
incorporation of three deuterium atoms.[1][2]

Acute Oral Toxicity (LD50)

The LD50 value represents the statistically derived single dose of a substance that can be
expected to cause death in 50% of the animals when administered by the oral route. The value
of 860 mg/kg for Propyphenazone was determined in rats.[4][8]

General Methodology (Based on OECD Guideline 423):

o Test Animals: Healthy, young adult rats of a single strain are used.
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e Housing and Fasting: Animals are caged individually and fasted (food, but not water)
overnight before dosing.

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube. The substance is typically dissolved or suspended in a suitable vehicle.

» Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

» Necropsy: A gross necropsy is performed on all animals at the end of the observation period
to identify any pathological changes.

» Data Analysis: The LD50 is calculated based on the mortality observed at different dose
levels.

Safe Handling and Storage Precautions

Adherence to strict safety protocols is mandatory when handling Propyphenazone-d3.

Engineering Controls

 All handling of solid Propyphenazone-d3 that may generate dust should be performed in a
laboratory fume hood or other suitable mechanical exhaust system to minimize inhalation
exposure.[3][4]

e Ensure adequate ventilation in the work area.[4]

Personal Handling

» Avoid all direct contact with the substance.[3]
e Avoid the formation and inhalation of dust and aerosols.[4][9]
e Do not eat, drink, or smoke in the designated work area.[3][9][10]

e Wash hands thoroughly after handling the compound, even if gloves were worn.[3][9]

Storage
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Store containers in a dry, cool, and well-ventilated place.[3][6][9]

Keep containers tightly closed when not in use.[3][9]

Store at room temperature (+15°C to +25°C).[3][6]

Protect from light.[3][6]

Store away from strong oxidizing agents.[4]

Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific
procedures being performed.[3]
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Control Type Requirement

Specification Reference(s)

Eye Protection Safety Glasses

Wear safety glasses
with side-shields
conforming to NIOSH
(US) or EN 166 (EU)
standards.[3][4]

[3]141(€]

Hand Protection Protective Gloves

Handle with
chemically resistant
gloves (e.g., nitrile).
Dispose of
contaminated gloves
after use in [419]
accordance with

applicable laws and

good laboratory

practices. Wash and

dry hands.[4][9]

Skin and Body
Protection

Lab Coat/Impervious
Clothing

Wear a lab coat or
impervious clothing.

The type of protective
equipment must be

selected according to

the concentration and )
amount of the

dangerous substance

at the specific

workplace.[4]

Respiratory Protection  Respirator (if needed)

If a risk assessment [9][10]
indicates that

engineering controls

do not provide

adequate protection, a

full-face respirator or

other appropriate
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respiratory protection
should be used.[9][10]

First Aid and Emergency Procedures
First Aid Measures

e General Advice: Consult a physician. Show this safety data sheet to the doctor in
attendance. Move out of the dangerous area.[4]

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[4][9]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[4][9]

e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4][9]

In Case of Eye Contact: Flush eyes with water as a precaution for several minutes.[4][9]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing dust. Ensure
adequate ventilation.[4][9]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4][6][9]

e Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Keep in
suitable, closed containers for disposal.[4][6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][9]

e Specific Hazards: Hazardous decomposition products formed under fire conditions include
carbon oxides and nitrogen oxides.[4]
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+ Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4119]

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of Propyphenazone-
d3 in a research environment.

Emergency

Spill Response

cluster_handling |

Exposure Response
(First Aid)

Preparation Handling Post-Handling

Conduct Risk Assemble PPE & Prepare Ventilated
Assessment Lab Equipment Enclosure (Fume Hood)

Prepare Solution
(If Applicable)

Clean Workspace
& Equipment

Dispose of Waste
(Follow Regulations)

Doff PPE
(Inner Gloves

Weigh Compound
(Avoid Dust) Last)

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Propyphenazone-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/pdf/In_Depth_Technical_Guide_to_the_Chemical_Structure_of_Deuterated_Propyphenazone_Propyphenazone_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Propyphenazone_d3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6718_1.pdf
https://www.invivochem.com/product/V74842
https://www.invivochem.com/product/V74842
https://www.caelo.de/getfile.html?type=sdb_en&cntry=en&num=2278
https://www.sigmaaldrich.com/HK/en/sds/SIAL/A5882?userType=undefined
https://static.cymitquimica.com/products/61/pdf/sds-FOR0036.00.pdf
https://www.chemicalbook.com/msds/propyphenazone.pdf
https://www.echemi.com/sds/propyphenazone-pid_Seven32035.html
https://www.benchchem.com/product/b15611288#propyphenazone-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15611288#propyphenazone-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15611288#propyphenazone-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15611288#propyphenazone-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15611288?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

